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Compound of Interest

Compound Name: 2,2-Dichloropropiophenone

CAS No.: 57169-51-4

Cat. No.: B1609584

Get Quote

Executive Summary: The "Lachrymator" Protocol
2,2-Dichloropropiophenone is not merely a halogenated waste; it is a potent lachrymator

(tear gas agent) and a structural precursor to controlled substances (cathinones).[1]

Mishandling this compound does not just risk regulatory non-compliance; it risks evacuating

your entire facility due to vapor release and triggering drug diversion investigations.

The Directive: Treat this substance as a High-Security Halogenated Waste. It must be

segregated from general organic solvents, strictly accounted for (Chain of Custody), and

destroyed via high-temperature incineration at an approved TSDF (Treatment, Storage, and

Disposal Facility).[1]

Part 1: Chemical Profile & Hazard Identification[2][3]
Before initiating disposal, you must characterize the material to ensure the receiving facility

accepts it.[2] This compound acts as an alkylating agent and is denser than water.
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Property Specification Operational Implication

Chemical Class -Dichloroketone
High reactivity; potential

alkylating agent.[1]

Physical State Liquid/Low-melting Solid

May solidify in cool storage;

requires wide-mouth

containers.[1]

Density ~1.2 - 1.3 g/mL

Sink Hazard: Will settle at the

bottom of aqueous waste,

complicating separation.[1]

Primary Hazard Lachrymator / Corrosive

Do not dispose of in open

sinks or general trash. Vapors

cause immediate

eye/respiratory distress.

Regulatory Status Potential Illicit Precursor

Security Risk: Maintain strict

inventory logs until destruction

is confirmed.

Part 2: Waste Stream Segregation Logic
Critical Failure Point: Do not mix 2,2-Dichloropropiophenone with non-halogenated solvents

(e.g., Acetone, Methanol) or strong bases.[1]

Why? Mixing with bases can trigger exothermic dehydrohalogenation.

Why? Diluting it in non-halogenated waste violates most incinerator sulfur/chlorine limits,

leading to rejected shipments and fines.[1]

Workflow: Waste Stream Decision Tree

Waste Generation:
2,2-Dichloropropiophenone

Is it mixed with
other solvents?

Pure/Concentrated
No

Mixed Solvent Waste

Yes

Stream B: Lab Pack
(Small container inside drum)

Best Practice

Check Halogen Content
Stream A: High-BTU
Halogenated Waste

(Destructive Incineration)

>1% Halogen
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Figure 1: Decision logic for assigning the correct waste stream. Note that "Lab Packing" pure

material is safer than bulking it into large drums where splash risks exist.

Part 3: Operational Disposal Protocol
Phase 1: Preparation & PPE
Goal: Zero vapor release.

Engineering Controls: All manipulations must occur inside a certified chemical fume hood

operating at face velocity >100 fpm.

PPE:

Respiratory: If hood failure is possible, use a full-face respirator with Organic Vapor/Acid

Gas cartridges.[1]

Dermal: Double-glove. Inner layer: Laminate film (Silver Shield) or heavy Nitrile. Outer

layer: Standard Nitrile.

Eyes: Chemical splash goggles (if not using full-face respirator).

Phase 2: Packaging (The "Lab Pack" Method)
Do not pour this chemical into a 55-gallon bulking drum. The safest method for lachrymators is

the "Lab Pack."

Primary Container: Ensure the chemical is in a screw-top glass or HDPE bottle. Verify the

cap liner is intact (Teflon/PTFE liners are preferred to prevent swelling).

Secondary Containment: Place the primary container inside a sealable plastic bag (Ziploc

type).

Absorbent: Place the bagged container into a larger bucket or drum (5-gallon pail) lined with

vermiculite or clay absorbent.
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Sealing: The absorbent must cushion the bottle and be sufficient to absorb the entire volume

if it breaks.

Phase 3: Labeling & Documentation
Labeling must be explicit to protect downstream waste handlers.

Standard Label: "Hazardous Waste - Toxic, Corrosive."[1]

Critical Addition: Add a secondary bright yellow label reading: "WARNING: LACHRYMATOR

- DO NOT OPEN."

Chemical Name: Write "2,2-Dichloropropiophenone" clearly. Do not use abbreviations like

"2,2-DCPP."

Part 4: Spill Management Contingency
If a spill occurs, standard spill kits may be insufficient due to the tear-gas effect.[1]
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Spill Detected

1. Evacuate Lab
(Vapors are Lachrymatory)

2. Assess Volume
& Location

3. Don Full PPE
(Resp + Double Gloves)

4. Apply Absorbent
(Vermiculite/Charcoal)

5. Sweep to Double Bag
(Seal immediately)

6. Surface Decon
(Soap + Water, No Bleach)

Click to download full resolution via product page

Figure 2: Emergency response workflow.[1] Note the explicit prohibition of bleach (NaOCl)

during decon, as it may react aggressively with chlorinated ketones.[1]

Part 5: Regulatory Compliance (RCRA & DEA)[1]
1. RCRA Waste Codes (USA)
While 2,2-Dichloropropiophenone is not explicitly "P" or "U" listed by name in 40 CFR

261.33, it is a Characteristic Hazardous Waste.[1]
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D001: Ignitability (if in a flammable solvent).[3]

D002: Corrosivity (if pH < 2, common with hydrolysis products).[1]

Halogenated Solvents (F-Codes): If spent solvents are present, F001/F002 codes may apply.

[1][3]

Best Practice Code: If pure, designate as D003 (Reactivity) if unstable, or simply manifest as

"Waste Toxic Liquid, Organic, N.O.S. (2,2-Dichloropropiophenone)."

2. Precursor Vigilance
Because this molecule is an

-halo ketone, it is chemically similar to precursors used in the synthesis of cathinones (e.g.,
Ephedrone).[1]

Chain of Custody: Ensure the mass disposed of matches the mass removed from inventory.

Diversion Check: If you cannot account for a missing bottle, file an internal security report

immediately.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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